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Compound of Interest

Compound Name: 3-Bromo-7-azaindole

Cat. No.: B143151

Essential Safety and Handling Guide for 3-Bromo-7-
azaindole

For Researchers, Scientists, and Drug Development Professionals
This guide provides crucial safety and logistical information for the proper handling and

disposal of 3-Bromo-7-azaindole (CAS Number: 74420-15-8). Adherence to these procedures
is vital for ensuring laboratory safety and minimizing risks associated with this chemical.

Chemical Overview and Hazards:

3-Bromo-7-azaindole is a yellow solid used as a reagent in the preparation of biologically
active azaindoles.[1][2] It is classified as a hazardous substance with the following primary
concerns[3]:

Acute Oral Toxicity: Toxic if swallowed.[3]

Skin Irritation: Causes skin irritation.[3]

Serious Eye Damage: Causes serious eye damage.[3]

Respiratory Irritation: May cause respiratory irritation.[3]
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Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE)
and follow strict handling protocols.

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent exposure. The following table summarizes the

recommended PPE for various laboratory activities involving 3-Bromo-7-azaindole.

o Eye/Face ] Respiratory Protective

Activity ] Hand Protection ] )
Protection Protection Clothing

o ] Chemical- N95 dust mask

Weighing and Chemical splash ) ) )
) resistant gloves or a respirator if Laboratory coat.
preparing goggles or a face o )
) ) (e.g., nitrile).[3] dust is [1]
solutions shield.[1][4]
[5] generated.[3][4]
) ) Work in a well-

Conducting Chemical-

reactions and

Chemical splash

resistant gloves.

ventilated area or

Laboratory coat.

goggles.[5] a chemical fume [1]
transfers [3]
hood.[1]
) Air-purifying )
Chemical splash Heavy-duty, ] i Chemical-
) ) i respirator with . ]
Handling spills goggles and a chemical- resistant suit or

face shield.[1]

resistant gloves.

appropriate

cartridges.[6]

apron.[6][7]

Waste disposal

Chemical splash

goggles.[5]

Chemical-

resistant gloves.

(3]

Not generally
required if
handling sealed

containers.

Laboratory coat.

[1]

Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[8]
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Engineering Controls: All work with 3-Bromo-7-azaindole powder should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid the formation and
inhalation of dust.[1]

Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure
to minimize dust exposure.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[1] Do not eat, drink, or smoke in the laboratory.[8]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]
o Keep away from strong oxidizing agents and strong acids.[8]
o The designated storage area should be locked.[1]
Spill Management:
» Evacuate: Evacuate the immediate area.
o Ventilate: Ensure adequate ventilation.

o Containment: Wearing appropriate PPE, sweep up the spilled solid, avoiding dust
generation, and place it into a suitable container for disposal.[8]

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

Disposal:
e Dispose of unused product and contaminated materials as hazardous waste.[1]

» Consult with your institution's environmental health and safety (EHS) office for specific
disposal protocols and to ensure compliance with local, regional, and national regulations.[8]
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Do not empty into drains.[8]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 3-Bromo-7-
azaindole in a laboratory setting.
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Caption: Workflow for handling 3-Bromo-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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